Cas no 67491-46-7 (1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-1-(1-methylethyl)-,(R)-(9CI))

• Product Name: 1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-1-(1-methylethyl)-,(R)-(9CI)
• CAS No: 67491-46-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1017516
• PubChem ID: 45093061
• Update Time: 2025-04-20

1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-1-(1-methylethyl)-,(R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5,6-dione,2,3-dihydro-3-hydroxy-1-(1-methylethyl)-,(R)-(9CI)
• (3R)-3-Hydroxy-1-(propan-2-yl)-2,3-dihydro-1H-indole-5,6-dione
• DTXSID60667138
• 67491-46-7
• (R)-3-Hydroxy-1-isopropyl-2,3-dihydro-1H-indole-5,6-dione

• Inchi： 1S/C11H13NO3/c1-6(2)12-5-11(15)7-3-9(13)10(14)4-8(7)12/h3-4,6,11,15H,5H2,1-2H3/t11-/m0/s1
• InChI Key： REDYFOKPSXHPLC-NSHDSACASA-N
• SMILES： O[C@@H]1C2=CC(C(C=C2N(C(C)C)C1)=O)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.6Ų